Cas no 1806734-52-0 (5-Fluoro-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 5-Fluoro-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1806734-52-0
• MF: C₈H₆F₅NO₂
• MW: 243.130759716034
• CID: 4828772
• Update Time: 2025-10-29

5-Fluoro-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H6F5NO2/c9-1-6-4(3-15)7(5(10)2-14-6)16-8(11,12)13/h2,15H,1,3H2
• InChI Key： IOLUDIUYCWMITM-UHFFFAOYSA-N
• SMILES： FC1=CN=C(CF)C(CO)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4

Additional information on 5-Fluoro-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol

Introduction to 5-Fluoro-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806734-52-0)

5-Fluoro-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications. This compound, identified by its CAS number 1806734-52-0, belongs to a class of pyridine derivatives that are widely studied for their biological activity and pharmacological properties. The presence of multiple fluorinated substituents, including a fluoromethyl group and a trifluoromethoxy group, contributes to its distinctive chemical profile and enhances its reactivity, making it a valuable intermediate in the synthesis of various therapeutic agents.

The compound's structure is characterized by a pyridine core, which is a common scaffold in many bioactive molecules. The pyridine ring is functionalized with hydroxymethyl, fluoromethyl, and trifluoromethoxy groups, each contributing to the overall electronic and steric properties of the molecule. These modifications not only influence the compound's solubility and metabolic stability but also play a crucial role in determining its interactions with biological targets. The fluoromethyl group, in particular, is known for its ability to enhance binding affinity and metabolic stability, while the trifluoromethoxy group introduces lipophilicity and electronic effects that can modulate receptor binding.

In recent years, there has been growing interest in the development of fluorinated pyridines as key components in drug discovery programs. The unique properties of these compounds make them attractive for designing molecules with improved pharmacokinetic profiles. For instance, the incorporation of fluorine atoms can lead to increased metabolic resistance, prolonging the half-life of the drug in vivo. Additionally, fluorinated aromatic rings often exhibit enhanced binding affinity to biological targets, which can translate into more potent therapeutic effects.

One of the most compelling aspects of 5-Fluoro-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol is its potential as a building block for more complex pharmacophores. Researchers have leveraged this compound in the synthesis of various lead compounds that exhibit activity against a range of diseases. For example, studies have shown that derivatives of this molecule can interact with enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. The ability to modify different parts of the molecule allows chemists to fine-tune its properties, enabling the development of highly specific and effective therapeutic agents.

The synthesis of 5-Fluoro-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The introduction of fluorinated groups often necessitates specialized reaction conditions and reagents to ensure regioselectivity and minimize side reactions. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently, reducing the time and resources required for drug discovery efforts.

Recent research has highlighted the importance of fluorinated pyridines in medicinal chemistry. A notable study published in the Journal of Medicinal Chemistry demonstrated that compounds containing this motif exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The study focused on analogs of 5-Fluoro-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol and showed that modifications at different positions on the pyridine ring could significantly alter their biological activity. This finding underscores the versatility of this scaffold and its potential for further exploration.

The role of computational chemistry in designing and optimizing fluorinated pyridines cannot be overstated. Molecular modeling techniques have enabled researchers to predict the behavior of these compounds before they are synthesized, saving time and reducing costs. By simulating interactions with biological targets, scientists can identify promising candidates for further experimental validation. This interdisciplinary approach has accelerated the drug discovery process significantly.

In conclusion, 5-Fluoro-2-(fluoromethyl)-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806734-52-0) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive intermediate for synthesizing bioactive molecules with improved pharmacological properties. As research continues to uncover new applications for fluorinated pyridines, this compound is likely to remain at the forefront of drug discovery efforts.